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Compound of Interest

Compound Name: 4-Nitrocinnamic acid

Cat. No.: B019240 Get Quote

Researchers and scientists working with 4-Nitrocinnamic acid must adhere to stringent safety

protocols to mitigate potential risks. This guide provides essential safety and logistical

information, including personal protective equipment (PPE) recommendations, handling

procedures, and disposal plans to ensure a safe laboratory environment.

While some safety data sheets (SDS) classify 4-Nitrocinnamic acid as a non-hazardous

substance, others indicate that it can cause skin irritation, serious eye irritation, and may lead

to respiratory irritation.[1][2][3] Given the conflicting information, it is prudent to handle this

chemical with a comprehensive safety approach.

Personal Protective Equipment (PPE)
The following personal protective equipment is recommended when handling 4-Nitrocinnamic
acid to minimize exposure and ensure personal safety.
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PPE Category Item Specification Rationale

Eye and Face

Protection

Safety Glasses or

Goggles

Chemical safety

goggles or glasses

with side shields.

Protects eyes from

splashes and dust

particles.[4]

Face Shield

Recommended when

there is a significant

risk of splashing.

Provides full-face

protection from

chemical splashes.[5]

Hand Protection Gloves
Nitrile or butyl rubber

gloves.

Prevents direct skin

contact and potential

irritation.[5]

Body Protection Laboratory Coat
Standard laboratory

coat.

Protects skin and

personal clothing from

contamination.[4]

Protective Clothing
As needed for

extensive handling.

Provides an additional

barrier against spills

and contamination.[4]

Respiratory Protection Dust Mask

NIOSH-approved N95

or equivalent

respirator.

Required when dust is

generated to prevent

respiratory irritation.[5]

[6]

Chemical and Physical Properties
Understanding the properties of 4-Nitrocinnamic acid is crucial for safe handling and storage.
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Property Value

Molecular Formula C₉H₇NO₄

Molecular Weight 193.16 g/mol [7]

Appearance Yellow crystalline powder[8]

Melting Point 289 °C (decomposes)[6]

Solubility Sparingly soluble in water[8]

Occupational Exposure Limits
Not available (OSHA PEL, NIOSH REL, ACGIH

TLV)[2]

Experimental Protocols
Handling and Storage:

Ventilation: Always handle 4-Nitrocinnamic acid in a well-ventilated area, such as a

chemical fume hood, to minimize inhalation of dust.[2][4]

Avoid Dust Generation: Minimize the creation of dust when handling the solid material.[4]

Personal Hygiene: Wash hands thoroughly with soap and water after handling.[2]

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated location, away

from incompatible substances.[2][8]

Spill Management:

Containment: In case of a spill, prevent further spread.

Cleanup: Carefully sweep or vacuum the spilled solid material, avoiding dust generation.[4]

Place the material into a suitable container for disposal.

Ventilation: Ensure the area is well-ventilated.[4]

Disposal Plan:
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Dispose of 4-Nitrocinnamic acid and any contaminated materials in accordance with all

applicable federal, state, and local environmental regulations.[2] It should be disposed of at an

approved waste disposal plant.[9] Do not let the product enter drains.[4]

Workflow for Handling 4-Nitrocinnamic Acid
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Caption: Workflow for the safe handling of 4-Nitrocinnamic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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